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Compound of Interest

Compound Name: 1,4-Dichlorobutan-2-one

Cat. No.: B095312 Get Quote

Essential Safety and Handling Guide for 1,4-
Dichlorobutan-2-one
This guide provides critical safety and logistical information for the handling and disposal of

1,4-Dichlorobutan-2-one, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety.

Hazard Identification and Personal Protective
Equipment (PPE)
1,4-Dichlorobutan-2-one is a hazardous chemical that requires careful handling to prevent

exposure. The primary hazards include skin irritation, serious eye damage, and respiratory

irritation[1]. The following table summarizes the key hazards and the recommended personal

protective equipment.
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Hazard Class GHS Classification
Recommended Personal
Protective Equipment
(PPE)

Skin Corrosion/Irritation Causes skin irritation (H315)[1]

Gloves: Chemical-resistant

gloves (e.g., nitrile, neoprene).

Regularly check for and

replace any damaged gloves.

[2][3] Protective Clothing: Wear

a lab coat or chemical-resistant

apron. For larger quantities or

splash potential, use chemical-

resistant coveralls.[4]

Serious Eye Damage/Eye

Irritation

Causes serious eye damage

(H318)[1]

Eye Protection: Chemical

safety goggles are mandatory.

A face shield should be worn in

situations with a high risk of

splashing.[4]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory irritation

(H335)[1]

Respiratory Protection: Handle

only in a well-ventilated area,

preferably within a chemical

fume hood.[5][6] If ventilation

is inadequate, a NIOSH-

approved respirator is

necessary.[7]

Safe Handling and Operational Workflow
A systematic approach is crucial for safely managing 1,4-Dichlorobutan-2-one from receipt to

disposal. The following diagram illustrates the recommended workflow.
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Safe Handling Workflow for 1,4-Dichlorobutan-2-one

Preparation

Handling & Experimentation

Cleanup & Disposal

Post-Handling

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Transport Chemical Securely

Proceed to Handling

Dispense in Fume Hood

Perform Experiment

Decontaminate Glassware & Surfaces

Proceed to Cleanup

Package Waste

Dispose of Waste via EHS

Doff PPE Correctly

Final Steps

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for handling 1,4-Dichlorobutan-2-one.
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Procedural Guidance
1. Preparation:

Personal Protective Equipment (PPE): Before entering the lab, ensure you are wearing a lab

coat, closed-toe shoes, and safety glasses. Don the specific PPE outlined in the table above.

Ventilation: Always handle 1,4-Dichlorobutan-2-one inside a certified chemical fume hood

to prevent inhalation of vapors[5][6].

Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and unobstructed[8].

2. Handling and Use:

Transporting: When moving the chemical, use a secondary container to mitigate spills.

Dispensing: Use spark-proof tools and explosion-proof equipment.[5][6] Ground and bond

containers when transferring to prevent static discharge.

Incompatible Materials: Keep away from strong oxidizing agents and strong bases[5]. Avoid

contact with heat, sparks, and open flames[5].

3. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated area[5].

Conditions to Avoid: Store away from sources of ignition and incompatible materials[5].

4. Disposal Plan:

Waste Classification: 1,4-Dichlorobutan-2-one and any materials contaminated with it

should be treated as hazardous waste.

Waste Collection: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other waste streams.
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Disposal Route: Dispose of the chemical waste through your institution's Environmental

Health and Safety (EHS) office, following all local, state, and federal regulations[5]. Do not

pour down the drain[6].

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with

soap and plenty of water. Seek medical attention if irritation persists.[5]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[9]

Spills: Evacuate the area and eliminate all ignition sources. Absorb the spill with an inert

material (e.g., vermiculite, dry sand) and place it in a sealed container for disposal.[8]

Ventilate the area and wash the spill site after material pickup is complete[8]. For large spills,

contact your institution's EHS team immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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